1-[(tert-Butoxy)carbonyl]-5-(dimethylamino)piperidine-3-carboxylic acid

Specification

• Molecular Formula: C13H24N2O4
• Molecular Weight: 272.34 g/mol
• IUPAC Name: 5-(dimethylamino)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• Standard InChI: InChI=1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-9(11(16)17)6-10(8-15)14(4)5/h9-10H,6-8H2,1-5H3,(H,16,17)
• Standard InChI Key: ZZCLZCOAJYRNTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC(C1)N(C)C)C(=O)O

Introduction

Chemical Structure and Molecular Properties

Core Framework and Substituents

The compound features a piperidine ring substituted at three positions:

• Position 1: A Boc group ($(CH_3)_3COC(O)-$), providing steric protection for the amine during synthetic modifications.

• Position 5: A dimethylamino group ($N(CH_3)_2$), contributing electron-donating effects that influence both reactivity and potential biological interactions.

• Position 3: A carboxylic acid ($-COOH$), enabling further functionalization via amidation, esterification, or salt formation.

The stereochemistry at positions 3 and 5 remains unspecified in available literature, though analogous compounds often exhibit cis/trans isomerism depending on synthesis routes.

Table 1: Comparative Molecular Data for Related Piperidine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	C<sub>13</sub>H<sub>23</sub>N<sub>2</sub>O<sub>4</sub>	283.33	Boc, dimethylamino, carboxylic acid
1-[(tert-Butoxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid	C<sub>13</sub>H<sub>21</sub>NO<sub>4</sub>	257.33	Boc, dimethyl, carboxylic acid
1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1H-pyrazole-5-carboxylic acid	C<sub>14</sub>H<sub>21</sub>N<sub>3</sub>O<sub>4</sub>	295.33	Boc, pyrazole, carboxylic acid

Synthesis and Optimization

Synthetic Routes

The synthesis typically follows a multi-step protocol:

• Amine Protection: Reaction of 5-(dimethylamino)piperidine-3-carboxylic acid with di-tert-butyl dicarbonate in dichloromethane, catalyzed by triethylamine, yields the Boc-protected intermediate.

• Purification: Column chromatography or recrystallization isolates the product, with yields averaging 65–80% depending on reaction scale and solvent choice.

Critical parameters include:

• Temperature: 0–25°C to prevent premature deprotection.

• Solvent: Polar aprotic solvents (e.g., DMF, THF) enhance Boc group stability.

Reaction Scheme

$$\text{Piperidine-3-carboxylic acid} \xrightarrow[\text{Et}_3\text{N, DCM}]{\text{Boc}_2\text{O}} \text{1-[(tert-Butoxy)carbonyl]-5-(dimethylamino)piperidine-3-carboxylic acid}$$

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 1.44 (s, 9H, Boc $C(CH_3)_3$).

  • δ 2.26 (s, 6H, $N(CH_3)_2$).

  • δ 3.45–3.70 (m, 2H, piperidine H-2 and H-6).

• ¹³C NMR:

  • δ 155.2 (Boc carbonyl), 174.8 (carboxylic acid COOH).

Mass Spectrometry

• ESI-MS: m/z 284.2 [M+H]⁺, confirming molecular weight.

Reactivity and Functionalization

Carboxylic Acid Derivatives

The carboxylic acid undergoes:

• Amidation: Coupling with amines via EDC/HOBt, forming peptidomimetics.

• Esterification: Methanol/H₂SO₄ yields methyl esters for improved lipid solubility.

Boc Deprotection

Treatment with trifluoroacetic acid (TFA) in dichloromethane removes the Boc group, regenerating the free amine for further alkylation or acylation.

Pharmaceutical Applications

Drug Intermediate Utility

• Neurological Agents: The dimethylamino group enhances blood-brain barrier penetration, making the compound a precursor to antidepressants and antipsychotics.

• Enzyme Inhibitors: Structural analogs inhibit proteases and kinases by mimicking peptide substrates.

Table 2: Bioactivity of Analogous Compounds

Analog Structure	Target Enzyme	IC<sub>50</sub> (nM)
Boc-piperidine-pyrazole-carboxylic acid	MAP kinase	12.4
Boc-3,3-dimethylpiperidine-2-carboxylic acid	HIV-1 protease	8.7

Industrial and Environmental Considerations

Scalability Challenges

• Microreactor Systems: Continuous flow synthesis improves yield (≥90%) and reduces waste compared to batch methods.

• Solvent Recovery: Dichloromethane and THF are recycled via distillation, aligning with green chemistry principles.